Cas no 63644-85-9 (3-Pyridinecarbonitrile, 2,5-dibromo-4,6-dimethyl-)

3-Pyridinecarbonitrile, 2,5-dibromo-4,6-dimethyl-, is a brominated pyridine derivative with a nitrile functional group, offering versatile reactivity for synthetic applications. The presence of bromine substituents at the 2- and 5-positions enhances its utility as an intermediate in cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of complex heterocyclic systems. The electron-withdrawing nitrile group further facilitates nucleophilic substitution or cyclization reactions. Its dimethyl substitution pattern contributes to steric and electronic modulation, making it valuable in medicinal chemistry and material science research. This compound is particularly suited for applications requiring selective functionalization of the pyridine core.
3-Pyridinecarbonitrile, 2,5-dibromo-4,6-dimethyl- structure
63644-85-9 structure
Product Name:3-Pyridinecarbonitrile, 2,5-dibromo-4,6-dimethyl-
CAS No:63644-85-9
MF:C8H6Br2N2
MW:289.954639911652
MDL:MFCD04971546
CID:1655123
PubChem ID:693325
Update Time:2025-10-29

3-Pyridinecarbonitrile, 2,5-dibromo-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 2,5-dibromo-4,6-dimethyl-
    • AKOS000273728
    • 63644-85-9
    • MFCD04971546
    • 2,5-dibromo-4,6-dimethylpyridine-3-carbonitrile
    • F3099-7217
    • 2,5-dibromo-4,6-dimethylnicotinonitrile
    • MDL: MFCD04971546
    • Inchi: 1S/C8H6Br2N2/c1-4-6(3-11)8(10)12-5(2)7(4)9/h1-2H3
    • InChI Key: VFCWEZUXDPKVTC-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=NC(=C(C#N)C=1C)Br

Computed Properties

  • Exact Mass: 287.88978
  • Monoisotopic Mass: 287.89
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • PSA: 36.68

3-Pyridinecarbonitrile, 2,5-dibromo-4,6-dimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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63644-85-9 97%
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eNovation Chemicals LLC
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